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Compound of Interest

Compound Name: 8-Nonynoic acid

Cat. No.: B1196867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of 8-
nonynoic acid, a medium-chain fatty acid with significant potential in various research and

development applications. This document outlines its fundamental molecular characteristics

and provides a clear, structured summary of its quantitative data.

Core Molecular Data
8-Nonynoic acid is an unsaturated fatty acid characterized by a terminal alkyne group. Its

molecular structure is a key determinant of its chemical reactivity and biological activity.

Parameter Value Source

Molecular Formula C9H14O2 [1][2][3]

Molecular Weight 154.21 g/mol [2][3]

Exact Mass 154.099379685 Da

The molecular weight is a critical parameter in experimental design, particularly for

stoichiometric calculations in chemical reactions and the preparation of solutions with precise

molar concentrations. The relationship between the molecular formula and its calculated

molecular weight is fundamental to understanding its chemical identity.
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Atomic Components

Calculation Result

Carbon (C)
9 atoms

Molecular Weight Calculation
(9 * 12.011) + (14 * 1.008) + (2 * 15.999)

x 12.011 amu

Hydrogen (H)
14 atoms

x 1.008 amu

Oxygen (O)
2 atoms

x 15.999 amu

Molecular Weight
154.21 g/mol

=

Click to download full resolution via product page

Diagram illustrating the calculation of 8-nonynoic acid's molecular weight from its atomic
constituents.

Experimental Protocols
Detailed experimental protocols involving 8-nonynoic acid are highly dependent on the

specific application. However, a general protocol for preparing a stock solution for in vitro

assays is provided below as a foundational method.

Preparation of a 10 mM Stock Solution of 8-Nonynoic Acid in DMSO

Materials:

8-Nonynoic acid (solid or oil)

Dimethyl sulfoxide (DMSO), anhydrous

Calibrated analytical balance

Microcentrifuge tubes or appropriate vials

Pipettes and sterile, filtered pipette tips
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Procedure: a. Calculate the mass of 8-nonynoic acid required to prepare the desired

volume of a 10 mM solution using the formula: Mass (g) = Molarity (mol/L) * Volume (L) *

Molecular Weight ( g/mol ) For 1 mL of a 10 mM solution: Mass (g) = 0.010 mol/L * 0.001 L *

154.21 g/mol = 0.0015421 g = 1.5421 mg

b. Accurately weigh 1.54 mg of 8-nonynoic acid using an analytical balance and place it into

a sterile microcentrifuge tube.

c. Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the 8-nonynoic
acid.

d. Vortex the solution thoroughly until the 8-nonynoic acid is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) may be necessary to facilitate dissolution.

e. Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

Note: The solubility of 8-nonynoic acid in other solvents should be empirically determined for

specific experimental needs. It is crucial to consider the compatibility of the solvent with the

experimental system (e.g., cell culture, enzymatic assays).

Signaling Pathways and Logical Relationships
The utility of 8-nonynoic acid often lies in its ability to be incorporated into or interact with

various biological molecules and pathways. For instance, as a fatty acid analogue, it can be a

substrate for enzymes involved in fatty acid metabolism or can be used as a chemical probe to

study these pathways. The following diagram illustrates a generalized workflow for utilizing 8-
nonynoic acid as a chemical probe.
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A generalized experimental workflow for the application of 8-nonynoic acid as a chemical
probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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